Cas no 157335-97-2 (5-Bromo-4,6-dimethylpyrimidine)

• Product Name: 5-Bromo-4,6-dimethylpyrimidine
• CAS No: 157335-97-2
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD08059561
• CID: 858270
• Update Time: 2025-10-21

5-Bromo-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4,6-DIMETHYLPYRIMIDINE
• 4,6-dimethyl-5-bromopyrimidine
• 5-bromo-4,6-dimethyl-pyrimidine
• Pyrimidine,5-bromo-4,6-dimethyl
• EOS-61560
• Pyrimidine, 5-bromo-4,6-dimethyl-
• WDMWXYZJJVYMHE-UHFFFAOYSA-N
• SBB054507
• OR5845
• STL279995
• FCH922871
• RP24709
• PB26303
• ST1141050
• B90005
• 5-Bromo-4,6-dimethylpyrimidine

• MDL： MFCD08059561
• Inchi： 1S/C6H7BrN2/c1-4-6(7)5(2)9-3-8-4/h3H,1-2H3
• InChI Key： WDMWXYZJJVYMHE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=CN=C1C

Computed Properties

• Exact Mass: 185.97900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Topological Polar Surface Area: 25.8

Experimental Properties

• PSA: 25.78000
• LogP: 1.85590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-4,6-dimethylpyrimidine

Professional Introduction to 5-Bromo-4,6-dimethylpyrimidine (CAS No. 157335-97-2)

5-Bromo-4,6-dimethylpyrimidine, a compound with the chemical formula C₆H₇BrN₂, is a significant intermediate in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic compound belongs to the pyrimidine family, which is widely recognized for its diverse biological activities and applications in drug development. The presence of both bromine and methyl substituents on the pyrimidine ring enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No. 157335-97-2, which distinguishes it from other isomers and analogs in the chemical database. This numbering system ensures precise identification and classification, facilitating accurate documentation and communication within the scientific community.

5-Bromo-4,6-dimethylpyrimidine has garnered considerable attention in recent years due to its role in the synthesis of various bioactive molecules. One of the most notable applications is in the development of antiviral and anticancer agents. The bromine atom serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, enabling the creation of intricate molecular architectures that mimic natural products or designed pharmacophores.

In the realm of medicinal chemistry, 5-Bromo-4,6-dimethylpyrimidine has been utilized to develop novel inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, researchers have explored its derivatives as potential kinase inhibitors, which are critical in treating cancers by disrupting aberrant signaling pathways. The methyl groups at the 4 and 6 positions contribute to steric hindrance and electronic modulation, allowing fine-tuning of binding affinity and selectivity.

Recent studies have also highlighted the compound's utility in designing nucleoside analogs. Pyrimidine derivatives are known to mimic natural nucleobases, making them effective candidates for antiviral drugs. By incorporating modifications such as bromine substituents, chemists can enhance stability and metabolic resistance, crucial factors for prolonged therapeutic efficacy. For example, modifications of 5-Bromo-4,6-dimethylpyrimidine have led to promising candidates for treating viral infections like hepatitis B and C.

The agrochemical industry has also benefited from the versatility of 5-Bromo-4,6-dimethylpyrimidine. Its derivatives have been explored as intermediates in synthesizing herbicides and fungicides. The structural features of this compound allow for interactions with biological targets in plants, disrupting essential metabolic processes that hinder weed or pathogen growth. Such applications contribute to sustainable agriculture by improving crop protection strategies.

From a synthetic chemistry perspective, 5-Bromo-4,6-dimethylpyrimidine serves as a versatile precursor for constructing more complex heterocycles. Its reactivity allows for diverse functionalizations at multiple sites on the ring system. This flexibility is particularly valuable in drug discovery pipelines where rapid access to structurally diverse libraries is essential for hit identification and optimization.

The compound's properties make it an attractive candidate for material science applications as well. Pyrimidine-based materials exhibit interesting electronic characteristics due to their aromaticity and conjugation capabilities. Researchers have investigated derivatives of 5-Bromo-4,6-dimethylpyrimidine as components in organic semiconductors or luminescent materials used in optoelectronic devices.

In conclusion, 5-Bromo-4,6-dimethylpyrimidine (CAS No. 157335-97-2) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse chemical transformations that are harnessed for developing innovative solutions in health care and industrial processes. As research continues to uncover new methodologies and targets, this compound will undoubtedly remain a cornerstone in synthetic chemistry endeavors.